Cas no 5339-67-3 (N-ethylbenzenesulfonamide)

N-Ethylbenzenesulfonamide is an organic compound characterized by the presence of an ethyl group attached to the nitrogen atom of a benzenesulfonamide moiety. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its sulfonamide functional group imparts stability and reactivity, making it suitable for further derivatization. The ethyl substitution enhances solubility in organic solvents, facilitating its use in various reaction conditions. Additionally, N-ethylbenzenesulfonamide exhibits moderate thermal stability, ensuring compatibility with a range of industrial processes. Its well-defined chemical properties and versatility make it a valuable reagent in synthetic chemistry applications.
N-ethylbenzenesulfonamide structure
N-ethylbenzenesulfonamide structure
Product Name:N-ethylbenzenesulfonamide
CAS No:5339-67-3
MF:C8H11NO2S
MW:185.24344086647
CID:370466
PubChem ID:79279
Update Time:2025-05-28

N-ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-ethyl-
    • N-ETHYLBENZSULFAMIDE
    • Benzolsulfonsaeure-aethylamid
    • N-Aethyl-benzolsulfonamid
    • n-ethyl-benzenesulfonamid
    • N-ethyl-benzenesulfonamide
    • N-ethylbenzenesulfonamide
    • 3-11-00-00052 (Beilstein Handbook Reference)
    • Benzenesulfonamide, N-ethyl-
    • AS-82904
    • 5339-67-3
    • E77690
    • BRN 2096148
    • n-ethyl benzenesulfonamide
    • EN300-1453225
    • CS-0453343
    • SCHEMBL301743
    • UQX4WE4HS8
    • AI3-01082
    • AKOS003837237
    • NSC3547
    • NSC 3547
    • NSC-3547
    • WLN: WSR&M2
    • DTXSID10968046
    • MFCD01211965
    • WNSXUAGCWVZDQC-UHFFFAOYSA-N
    • '-EthylbenzenesulfonaMide
    • DTXCID801395638
    • MDL: MFCD01211965
    • Inchi: 1S/C8H11NO2S/c1-2-9-12(10,11)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
    • InChI Key: WNSXUAGCWVZDQC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 185.05100
  • Monoisotopic Mass: 185.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.183
  • Boiling Point: 297.9°Cat760mmHg
  • Flash Point: 134°C
  • Refractive Index: 1.531
  • PSA: 54.55000
  • LogP: 2.45650

N-ethylbenzenesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-ethylbenzenesulfonamide Pricemore >>

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